BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Certificate of Analysis for N-(2-
Hydroxyethyl)nicotinamide-d4

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

N-(2-Hydroxyethyl)nicotinamide-

Compound Name:
a4

Cat. No.: B15557638

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a representative Certificate of
Analysis (CoA) for the isotopically labeled compound, N-(2-Hydroxyethyl)nicotinamide-d4.
This document is intended to serve as a detailed reference for researchers, scientists, and
professionals in drug development, offering insights into the quality control, analytical
methodologies, and data interpretation for this stable isotope-labeled internal standard. Such
standards are critical for quantitative analysis by NMR, GC-MS, or LC-MS in pharmacokinetic
and metabolic studies.[1][2][3]

Product Identification and Specifications

A Certificate of Analysis begins with the fundamental details of the compound, including its
chemical identity, structure, and key properties.

Table 1: Product and Batch Information
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Parameter

Specification

Product Name

N-(2-Hydroxyethyl)nicotinamide-d4

Synonyms

3-(2-Hydroxyethyl)carbamoylpyridine-d4, N-(2-
Hydroxyethyl)-3-pyridinecarboxamide-d4

Product Code

TRC-H942367 (Example)[4]

CAS Number

Not available for deuterated version; Unlabeled
CAS: 6265-73-2[1][2][4][5]

Molecular Formula

CsHsDaN202[1][2][4]

Molecular Weight

170.20 g/mol [1][2][4]

Chemical Structure

lwialt text

Batch Number

Example-Batch-123

Retest Date

December 2027

Table 2: Physical and Chemical Properties

Parameter Specification
Appearance White to off-white solid
Solubility Soluble in water and alcohol[5]

Storage Conditions

Store at 2-8°C in a well-closed container.[6][7]

Analytical Data Summary

This section presents the core quantitative data from the analytical tests performed to certify

the quality of the material.

Table 3: Summary of Analytical Results
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Analytical Test Methodology Specification Result
) Nuclear Magnetic
Identity (*H-NMR) Conforms to structure Conforms
Resonance
) Mass Spectrometry Conforms to
Identity (Mass Spec) ) Conforms
(ESI+) molecular weight
Chromatographic
) HPLC (UV, 260 nm) = 98.0% 99.5%
Purity
) ) > 99% Deuterium
Isotopic Purity Mass Spectrometry ) 99.6%
Incorporation
] Meets USP <467>
Residual Solvents GC-HS o Conforms
limits
Loss on Drying TGA <1.0% 0.2%

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of results in a research or
clinical setting.

Identity by Nuclear Magnetic Resonance (*H-NMR)
Spectroscopy

e Objective: To confirm the chemical structure of the compound.
e Instrumentation: 400 MHz NMR Spectrometer.

o Sample Preparation: The sample is dissolved in a suitable deuterated solvent (e.g., DMSO-
de).

e Acquisition Parameters:
o Pulse Program: Standard proton pulse sequence.

o Number of Scans: 16
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o Relaxation Delay: 1.0 s

o Spectral Width: 12 ppm

» Data Analysis: The resulting spectrum is analyzed for chemical shifts, signal integrations,
and coupling patterns, which are then compared against the expected structure of N-(2-
Hydroxyethyl)nicotinamide-d4. The absence of signals corresponding to the deuterated
positions confirms isotopic labeling.

Identity and Isotopic Purity by Mass Spectrometry (MS)

e Objective: To confirm the molecular weight and determine the isotopic enrichment of the
compound.

e Instrumentation: High-Resolution Mass Spectrometer with Electrospray lonization (ESI).

o Sample Preparation: The sample is dissolved in an appropriate solvent (e.g., methanol/water
with 0.1% formic acid) and infused into the mass spectrometer.

e Acquisition Parameters:
o lonization Mode: Positive Electrospray lonization (ESI+).
o Scan Range: m/z 100-300.
o Capillary Voltage: 3.5 kV.

o Data Analysis: The mass spectrum is examined for the presence of the protonated molecular
ion [M+H]* at the expected m/z for the d4-labeled compound. Isotopic purity is calculated by
comparing the peak intensity of the d4 species to any observed dO, d1, d2, or d3 species.

Chromatographic Purity by High-Performance Liquid
Chromatography (HPLC)

o Objective: To determine the purity of the compound by separating it from any potential
impurities.

e Instrumentation: HPLC system with a UV detector.
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o Chromatographic Conditions:

o

Column: C18, 4.6 x 150 mm, 5 pm.

[¢]

Mobile Phase: A gradient of Acetonitrile and Water.

[¢]

Flow Rate: 1.0 mL/min.

[e]

Detection Wavelength: 260 nm.

o

Injection Volume: 10 pL.

o Data Analysis: The chromatogram is analyzed to determine the area percentage of the main
peak relative to the total peak area.

Visualizations: Workflows and Data Relationships

Diagrams are provided to illustrate the logical flow of the quality control process and the
relationship between different analytical data points.
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Phase 1: Material Receipt and Initial Checks
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]

. medchemexpress.com [medchemexpress.com]

. medchemexpress.com [medchemexpress.com]

. N-(2-Hydroxyethyl)nicotinamide-d4 | LGC Standards [lgcstandards.com]

. CAS 6265-73-2: N-(2-Hydroxyethyl)nicotinamide | CymitQuimica [cymitquimica.com]

. cleanchemlab.com [cleanchemlab.com]

°
~ » [6)] EaN w N -

. clearsynth.com [clearsynth.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15557638/docs?utm_src=pdf-body-img#technical-guide-certificate-of-analysis-for-n-2-hydroxyethyl-nicotinamide-d4
https://www.benchchem.com/product/b15557638?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/n-2-hydroxyethyl-nicotinamide-d4.html?locale=es-ES
https://www.medchemexpress.com/n-2-hydroxyethyl-nicotinamide-d4.html?locale=ko-KR
https://www.medchemexpress.com/nicotinamide-d4.html
https://www.lgcstandards.com/IT/en/p/TRC-H942367
https://cymitquimica.com/cas/6265-73-2/
https://www.cleanchemlab.com/msds_pdf/pdf/index_send.php?hdtuerbcj=5672
https://clearsynth.com/product/n--2-hydroxyethyl--nicotinamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for N-(2-
Hydroxyethyl)nicotinamide-d4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557638/docs#technical-guide-certificate-of-
analysis-for-n-2-hydroxyethyl-nicotinamide-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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